2-Amino-3-[2-(difluoromethoxy)phenyl]propanoic acid

• IUPAC Name: 2-amino-3-[2-(difluoromethoxy)phenyl]propanoic acid
• InChI: InChI=1S/C10H11F2NO3/c11-10(12)16-8-4-2-1-3-6(8)5-7(13)9(14)15/h1-4,7,10H,5,13H2,(H,14,15)
• InChI Key: BKVQCKOCBSJQSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(C(=O)O)N)OC(F)F
• Molecular Formula: C10H11F2NO3
• Molecular Weight: 231.20 g/mol

Description

2-Amino-3-[2-(difluoromethoxy)phenyl]propanoic acid, also known as Difluoromethylphenylpropionic acid (DFMPA), is a small organic molecule that has been widely studied for its various applications in scientific research. DFMPA is a synthetic derivative of phenylpropionic acid and has a molecular weight of 238.21 g/mol. It has been used in a variety of laboratory experiments and is widely used in the fields of biochemistry, pharmacology, and medicine.

Scientific Research Applications

DFMPA has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug metabolism. It has been used to study the inhibition of enzymes such as cytochrome P450 and proteases, as well as the inhibition of protein-protein interactions. DFMPA has also been used to study the metabolism of drugs, such as the metabolism of the anti-inflammatory drug ibuprofen.

Mechanism of Action

DFMPA is believed to act as an inhibitor of enzymes and proteins by binding to the active site of the enzyme or protein and preventing it from performing its normal function. It is thought to act as a competitive inhibitor, meaning that it competes with the substrate for binding to the active site of the enzyme or protein.
Biochemical and Physiological Effects
DFMPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450 and proteases, and to inhibit the binding of proteins to their targets. It has also been shown to inhibit the metabolism of drugs, such as ibuprofen, and to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

DFMPA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is relatively stable and non-toxic. Additionally, it is soluble in both aqueous and organic solvents, which makes it easy to work with in the laboratory. One limitation of DFMPA is that it is a relatively weak inhibitor of enzymes and proteins, making it less useful for studies that require more potent inhibitors.

Future Directions

There are a number of potential future directions for the use of DFMPA in scientific research. One potential application is the development of new inhibitors for enzymes and proteins. Additionally, DFMPA could be used to study the metabolism of other drugs, such as antibiotics and anti-cancer drugs. Another potential application is the development of new drugs based on DFMPA or its derivatives. Finally, DFMPA could be used to study the structure and function of proteins and to design new drugs with improved efficacy and safety profiles.